Cas no 1567062-12-7 (2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol
• CAS No: 1567062-12-7
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5872278
• PubChem ID: 112654656
• Update Time: 2025-06-09

2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol
• 1567062-12-7
• EN300-1986670

• Inchi： 1S/C9H11ClFNO/c10-9-6(4-7(12)5-13)2-1-3-8(9)11/h1-3,7,13H,4-5,12H2
• InChI Key： ZIKHZFMSVIDBHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(CO)N)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol

2-Amino-3-(2-Chloro-3-Fluorophenyl)propan-1-ol: A Comprehensive Overview

2-Amino-3-(2-chloro-3-fluorophenyl)propan-1-ol (CAS No. 1567062-12-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This chiral amine, characterized by its unique substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. This article provides an in-depth exploration of the compound's chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol is defined by its amino group, a chiral center, and a substituted phenyl ring. The presence of the chlorine and fluorine atoms on the phenyl ring imparts unique physical and chemical properties to the molecule. These properties make it an attractive candidate for various pharmaceutical applications, particularly in the design of drugs targeting specific biological pathways.

The synthesis of 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-chloro-3-fluorobenzaldehyde with an appropriate amine followed by reduction to form the desired alcohol. Another method involves the asymmetric synthesis using chiral catalysts to ensure high enantiomeric purity, which is crucial for pharmaceutical applications.

Recent research has highlighted the biological activities of 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol has also been investigated for its neuroprotective effects. Research conducted at a leading pharmaceutical institute found that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, studies have shown that 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other drugs. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects.

The potential applications of 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the development of novel antibiotics or antiviral agents.

In conclusion, 2-amino-3-(2-chloro-3-fluorophenyl)propan-1-ol (CAS No. 1567062-12-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.